1-(2,3-dimethylphenyl)-4-(4-isopropylbenzoyl)piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(4-propan-2-ylphenyl)methanone
• InChI: InChI=1S/C22H28N2O/c1-16(2)19-8-10-20(11-9-19)22(25)24-14-12-23(13-15-24)21-7-5-6-17(3)18(21)4/h5-11,16H,12-15H2,1-4H3
• InChI Key: PCACQHJEESSEMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)C)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-(4-isopropylbenzoyl)piperazine, commonly known as DPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPI is a piperazine derivative that has been synthesized using various methods, and it has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

DPI's mechanism of action involves its ability to inhibit the reuptake of dopamine by binding to the dopamine transporter. This leads to an increase in the extracellular concentration of dopamine, which results in enhanced dopaminergic neurotransmission. This mechanism of action has been found to be similar to that of other dopamine reuptake inhibitors such as cocaine and methylphenidate.
Biochemical and Physiological Effects:
DPI has been found to exhibit various biochemical and physiological effects, including enhanced dopamine release, increased locomotor activity, and improved cognitive function. These effects make DPI a potential candidate for the treatment of various neurological disorders, as mentioned earlier.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPI in lab experiments is its high potency and selectivity towards the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of using DPI is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are several future directions for the research on DPI, including the development of new analogs with improved potency and selectivity towards the dopamine transporter, the investigation of its potential applications in other fields such as oncology and infectious diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate the safety and efficacy of DPI in preclinical and clinical trials before its potential therapeutic applications can be realized.
Conclusion:
In conclusion, 1-(2,3-dimethylphenyl)-4-(4-isopropylbenzoyl)piperazine, or DPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPI's unique biochemical and physiological effects make it a potential candidate for the treatment of various neurological disorders, and its mechanism of action involves its ability to inhibit the reuptake of dopamine by binding to the dopamine transporter. Further research is needed to fully understand the potential applications of DPI and its mechanism of action at the molecular level.

Synthesis Methods

DPI can be synthesized using various methods, including the reaction between 1-(2,3-dimethylphenyl)piperazine and 4-isopropylbenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction between 1-(2,3-dimethylphenyl)piperazine and 4-isopropylbenzoyl isocyanate in the presence of a base such as potassium carbonate.

Scientific Research Applications

DPI has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DPI has been found to act as a potent and selective inhibitor of the dopamine transporter, which makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).